1-Bromo-4-(2-phenylethoxy)benzene
Overview
Description
1-Bromo-4-(2-phenylethoxy)benzene is a chemical compound with the molecular formula C14H13BrO . It has a molecular weight of 277.16 .
Molecular Structure Analysis
The molecular structure of 1-Bromo-4-(2-phenylethoxy)benzene consists of a benzene ring with a bromine atom and a 2-phenylethoxy group attached to it . The exact 3D structure can be computed using specialized software .Chemical Reactions Analysis
The chemical reactions of 1-Bromo-4-(2-phenylethoxy)benzene would likely involve electrophilic aromatic substitution or nucleophilic substitution, similar to other brominated benzene derivatives .Scientific Research Applications
Synthesis Methods and Intermediate Applications
"1-Bromo-4-(2-phenylethoxy)benzene" serves as a critical intermediate in the synthesis of complex molecules. A practical example includes its role in the development of methodologies for synthesizing biphenyl derivatives, which are essential in producing non-steroidal anti-inflammatory drugs. A study by Qiu et al. (2009) showcases a practical synthesis method for 2-Fluoro-4-bromobiphenyl, an intermediate in manufacturing flurbiprofen, highlighting the broader chemical utility of bromo-substituted benzenes in pharmaceutical manufacturing processes (Qiu, Gu, Zhang, & Xu, 2009).
Supramolecular Chemistry and Polymer Applications
Compounds structurally related to "1-Bromo-4-(2-phenylethoxy)benzene" find significant applications in supramolecular chemistry and polymer science. Cantekin, de Greef, and Palmans (2012) discussed the versatility of benzene-1,3,5-tricarboxamide (BTA) in supramolecular self-assembly, highlighting its utility in nanotechnology, polymer processing, and biomedical applications. This underscores the broad applicability of benzene derivatives in creating nanostructured materials and advanced polymers (Cantekin, de Greef, & Palmans, 2012).
Mechanism of Action
The mechanism of action for reactions involving 1-Bromo-4-(2-phenylethoxy)benzene would likely follow the general mechanisms for electrophilic aromatic substitution or nucleophilic substitution. In electrophilic aromatic substitution, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .
properties
IUPAC Name |
1-bromo-4-(2-phenylethoxy)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrO/c15-13-6-8-14(9-7-13)16-11-10-12-4-2-1-3-5-12/h1-9H,10-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIPNOEYPGXQTBX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCOC2=CC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401299115 |
Source
|
| Record name | 1-Bromo-4-(2-phenylethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401299115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-4-(2-phenylethoxy)benzene | |
CAS RN |
30752-27-3 |
Source
|
| Record name | 1-Bromo-4-(2-phenylethoxy)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=30752-27-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Bromo-4-(2-phenylethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401299115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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